Cas no 2060050-09-9 (3,3-difluoro-7-oxaspiro5.6dodec-9-ene)

• Product Name: 3,3-difluoro-7-oxaspiro5.6dodec-9-ene
• CAS No: 2060050-09-9
• MF: C₁₁H₁₆F₂O
• MW: 202.240950584412
• MDL: MFCD30488621
• CID: 5614081
• PubChem ID: 125452237
• Update Time: 2025-05-19

3,3-difluoro-7-oxaspiro5.6dodec-9-ene Chemical and Physical Properties

Names and Identifiers

• 3,3-Difluoro-7-oxaspiro[5.6]dodec-9-ene
• EN300-330845
• 2060050-09-9
• 7-Oxaspiro[5.6]dodec-9-ene, 3,3-difluoro-
• 3,3-difluoro-7-oxaspiro5.6dodec-9-ene

• MDL： MFCD30488621
• Inchi： 1S/C11H16F2O/c12-11(13)7-5-10(6-8-11)4-2-1-3-9-14-10/h1,3H,2,4-9H2
• InChI Key： GELIHJZHAHLZCF-UHFFFAOYSA-N
• SMILES： FC1(CCC2(CCC=CCO2)CC1)F

Computed Properties

• Exact Mass: 202.11692145g/mol
• Monoisotopic Mass: 202.11692145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 255.6±40.0 °C(Predicted)

Additional information on 3,3-difluoro-7-oxaspiro5.6dodec-9-ene

Recent Advances in the Study of 3,3-Difluoro-7-oxaspiro[5.6]dodec-9-ene (CAS: 2060050-09-9) and Its Applications in Chemical Biology and Medicine

The compound 3,3-difluoro-7-oxaspiro[5.6]dodec-9-ene (CAS: 2060050-09-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This spirocyclic ether derivative, characterized by its difluorinated and oxygen-containing heterocyclic framework, has been the subject of several cutting-edge studies aimed at exploring its synthetic utility, biological activity, and pharmacological properties. The following research briefing synthesizes the latest findings on this compound, highlighting its emerging role in drug discovery and development.

Recent synthetic efforts have focused on optimizing the preparation of 3,3-difluoro-7-oxaspiro[5.6]dodec-9-ene, with particular emphasis on stereoselective routes that enable access to enantiomerically pure forms. A 2023 study published in the Journal of Organic Chemistry detailed a novel asymmetric synthesis approach utilizing chiral auxiliaries, achieving >95% enantiomeric excess. This advancement is particularly significant as the stereochemistry of the spirocenter has been shown to critically influence the compound's biological interactions, as demonstrated in subsequent structure-activity relationship (SAR) studies.

From a pharmacological perspective, preliminary investigations have revealed that 3,3-difluoro-7-oxaspiro[5.6]dodec-9-ene exhibits promising activity as a modulator of G-protein coupled receptors (GPCRs), specifically showing selective affinity for the adenosine A2A receptor subtype. This finding, reported in a recent ACS Medicinal Chemistry Letters publication, suggests potential applications in neurological disorders where A2A receptor modulation is therapeutic, such as Parkinson's disease. Molecular docking studies accompanying this research indicate that the difluoro motif and spirocyclic architecture create optimal interactions with key residues in the receptor binding pocket.

Further biological characterization has uncovered additional therapeutic potential for this compound. A 2024 study in ChemBioChem demonstrated that 3,3-difluoro-7-oxaspiro[5.6]dodec-9-ene derivatives can effectively inhibit certain cytochrome P450 enzymes, particularly CYP3A4, with IC50 values in the low micromolar range. This property may be exploitable for developing novel drug combinations where CYP inhibition is desirable to modulate drug metabolism. The study also noted that the compound's metabolic stability is enhanced by the presence of the fluorine atoms, as evidenced by in vitro microsomal stability assays.

In the realm of chemical biology, researchers have begun exploring 3,3-difluoro-7-oxaspiro[5.6]dodec-9-ene as a versatile scaffold for probe development. Its rigid spirocyclic structure and the presence of multiple functionalization sites make it particularly suitable for creating chemical tools to study biological systems. A recent Nature Chemical Biology publication described its successful incorporation into activity-based protein profiling (ABPP) probes, enabling the selective labeling of serine hydrolases in complex proteomes. The difluoro moiety was found to significantly enhance probe reactivity while maintaining selectivity.

Looking forward, several pharmaceutical companies have included 3,3-difluoro-7-oxaspiro[5.6]dodec-9-ene derivatives in their preclinical pipelines, primarily targeting inflammatory and neurological indications. The compound's favorable physicochemical properties, including good solubility and blood-brain barrier permeability (as measured in recent ADME studies), coupled with its demonstrated biological activities, position it as a promising lead structure for further optimization. Current research efforts are focused on expanding the SAR around this core scaffold and exploring its potential in targeted drug delivery systems.

In conclusion, 3,3-difluoro-7-oxaspiro[5.6]dodec-9-ene (CAS: 2060050-09-9) represents an exciting chemical entity with multifaceted applications in medicinal chemistry and chemical biology. The convergence of recent synthetic advances, biological findings, and pharmacological characterizations suggests that this compound will continue to be an important subject of research in the coming years. Further studies are needed to fully elucidate its therapeutic potential and to translate these promising early findings into clinically relevant applications.